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Compound of Interest

Compound Name: VP3.15

Cat. No.: B15540941 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides detailed procedural guidance for the safe

disposal of VP3.15, a dual phosphodiesterase (PDE)7 and glycogen synthase kinase (GSK)3

inhibitor.

While the Safety Data Sheet (SDS) for VP3.15 dihydrobromide may classify it as a non-

hazardous substance, it is crucial to treat all research chemicals with a high degree of caution.

[1] The procedures outlined below are based on general best practices for laboratory chemical

waste management and should be adapted to comply with local and institutional regulations.[2]

[3][4]

Chemical and Physical Properties of VP3.15
A summary of the key physicochemical properties of VP3.15 is provided in the table below.

Understanding these properties is essential for its safe handling and disposal.
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Property Value Reference

Chemical Name

N-(2-Morpholinoethyl)-2,3-

diphenyl-1,2,4-thiadiazol-

5(2H)-imine dihydrobromide

[5]

Molecular Formula C20H24Br2N4OS [5]

Molecular Weight 528.30 g/mol [1]

Appearance Solid powder [5]

Solubility Soluble in DMSO (10 mM) [5]

Storage (Solid)
-20°C for long term (months to

years)
[6]

Storage (In Solvent) -80°C for up to 6 months [7]

Disposal of VP3.15 Waste
The proper disposal route for VP3.15 depends on its form (solid or in solution) and the nature

of any contaminants. Under no circumstances should VP3.15 or its solutions be disposed of

down the drain.[2][8][9]

Unused or expired solid VP3.15 should be disposed of as chemical waste.

Experimental Protocol for Solid Waste Disposal:

Container: Place the solid VP3.15 in a clearly labeled, sealed, and chemically compatible

container.

Labeling: The label should include the chemical name ("VP3.15"), the quantity, and any

known hazard warnings.

Storage: Store the waste container in a designated hazardous waste accumulation area,

segregated from incompatible materials.[3]

Pickup: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.
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VP3.15 is frequently used in a dimethyl sulfoxide (DMSO) solution. DMSO is a combustible

liquid and can facilitate the absorption of other chemicals through the skin.[10] Therefore,

waste containing VP3.15 and DMSO must be handled as hazardous waste.

Experimental Protocol for Liquid Waste Disposal:

Waste Stream: Collect all waste containing VP3.15 and DMSO in a dedicated, sealed, and

properly vented waste container.

Halogenated Waste: As VP3.15 contains bromine, it should be disposed of in a halogenated

organic waste stream.[11] Do not mix with non-halogenated waste.

Container: Use a container that is compatible with DMSO and other organic solvents.

Labeling: Clearly label the container with "Halogenated Organic Waste," list all chemical

constituents (e.g., "VP3.15, DMSO"), and their approximate concentrations.

Storage: Store the waste container in a designated satellite accumulation area, away from

heat and ignition sources.[3][10]

Disposal: Contact your institution's EHS for pickup and disposal.

Disposable labware (e.g., pipette tips, centrifuge tubes) contaminated with VP3.15 should be

collected as solid hazardous waste.

Experimental Protocol for Contaminated Labware Disposal:

Collection: Place all contaminated items in a designated, puncture-resistant container lined

with a plastic bag.

Labeling: Label the container as "Solid Hazardous Waste" and list the chemical

contaminants (e.g., "VP3.15, DMSO").

Disposal: Once the container is full, seal it and arrange for disposal through your institution's

EHS office.

Spill and Emergency Procedures
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In the event of a spill, follow these procedures:

Small Spills: Absorb the spill with an inert, dry material and place it in a sealed container for

disposal as hazardous waste.[8] Clean the area with soap and water.

Large Spills: Evacuate the area and contact your institution's emergency response team.[8]

Personal Contact: If VP3.15 comes into contact with skin, wash the affected area thoroughly

with soap and water.[1] If it enters the eyes, flush with water for at least 15 minutes at an

eyewash station.[8][10] Seek medical attention if irritation persists.

VP3.15 Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of VP3.15
waste.
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Caption: Workflow for the proper disposal of VP3.15 waste.

By adhering to these procedures, researchers can ensure the safe handling and disposal of

VP3.15, thereby minimizing risks to personnel and the environment. Always consult your

institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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